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molecular formula C12H16BrClO B8554184 p-(6-Chlorohexyloxy)bromobenzene

p-(6-Chlorohexyloxy)bromobenzene

Cat. No. B8554184
M. Wt: 291.61 g/mol
InChI Key: FPFQPCDNOCKYFV-UHFFFAOYSA-N
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Patent
US07816475B2

Procedure details

A 1 L flask provided with a stirrer was charged with 173.0 g (1.0 mol) of p-bromophenol (available from Tokyo Chemical Industry Co., Ltd.), 84.2 g (1.5 mols) of sodium hydroxide (available from Wako Pure Chemical Industries Ltd.), 399.0 g (2.0 mols) of 1-chloro-6-bromohexane (available from Wako Pure Chemical Industries Ltd.) and 200 g of water. The content was maintained at 100° C. for 6 hours. Then the reaction liquid was cooled to room temperature, and deposited KBr, produced by side reaction, was filtered off. The organic phase was separated and subjected to distillation under reduced pressure to give 236.9 g of the target p-(6-chlorohexyloxy)bromobenzene (yield: 78%, purity: 96%).
Quantity
173 g
Type
reactant
Reaction Step One
Quantity
84.2 g
Type
reactant
Reaction Step One
Quantity
399 g
Type
reactant
Reaction Step One
Name
Quantity
200 g
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[CH:1]1[C:6]([OH:7])=[CH:5][CH:4]=[C:3]([Br:8])[CH:2]=1.[OH-].[Na+].[Cl:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17]Br.[K+].[Br-]>O>[Cl:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][O:7][C:6]1[CH:5]=[CH:4][C:3]([Br:8])=[CH:2][CH:1]=1 |f:1.2,4.5|

Inputs

Step One
Name
Quantity
173 g
Type
reactant
Smiles
C1=CC(=CC=C1O)Br
Name
Quantity
84.2 g
Type
reactant
Smiles
[OH-].[Na+]
Name
Quantity
399 g
Type
reactant
Smiles
ClCCCCCCBr
Name
Quantity
200 g
Type
solvent
Smiles
O
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[K+].[Br-]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
A 1 L flask provided with a stirrer
CUSTOM
Type
CUSTOM
Details
Then the reaction liquid
TEMPERATURE
Type
TEMPERATURE
Details
was cooled to room temperature
CUSTOM
Type
CUSTOM
Details
produced by side reaction
FILTRATION
Type
FILTRATION
Details
was filtered off
CUSTOM
Type
CUSTOM
Details
The organic phase was separated
DISTILLATION
Type
DISTILLATION
Details
subjected to distillation under reduced pressure

Outcomes

Product
Name
Type
product
Smiles
ClCCCCCCOC1=CC=C(C=C1)Br
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 78%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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